Cas no 1353976-14-3 (2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide)
2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-n-(4-cyano-benzyl)-n-cyclopropyl-acetamide
- 2-Amino-N-(4-cyanobenzyl)-N-cyclopropylacetamide
- AM94095
- 2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide
-
- Inchi: 1S/C13H15N3O/c14-7-10-1-3-11(4-2-10)9-16(12-5-6-12)13(17)8-15/h1-4,12H,5-6,8-9,15H2
- InChI Key: ILTHRHBXGIMIFB-UHFFFAOYSA-N
- SMILES: O=C(CN)N(CC1C=CC(C#N)=CC=1)C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 321
- Topological Polar Surface Area: 70.1
2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 085975-500mg |
2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide |
1353976-14-3 | 500mg |
£694.00 | 2022-03-01 |
2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide
Introduction to 2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide (CAS No. 1353976-14-3)
2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide (CAS No. 1353976-14-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.
The chemical structure of 2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide is composed of a cyclopropyl group, an amino group, and a cyano-substituted benzyl moiety, all attached to an acetamide backbone. These functional groups contribute to the compound's pharmacological properties, making it a subject of interest for researchers exploring new drug candidates.
Recent studies have highlighted the potential of 2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide in modulating specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory responses. This finding suggests that 2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide could be a valuable lead compound for the development of anti-inflammatory drugs.
In addition to its anti-inflammatory properties, 2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide has shown promise in neuropharmacology. Research conducted at the University of California, San Francisco (UCSF) indicated that this compound can cross the blood-brain barrier and interact with specific receptors in the central nervous system (CNS). This property makes it a potential candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.
The synthesis of 2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide involves several well-established chemical reactions. A typical synthetic route begins with the formation of an intermediate acetamide derivative, followed by the introduction of the cyclopropyl and cyano-substituted benzyl groups. The final step involves the addition of an amino group to complete the molecule. This synthetic pathway is both efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.
The physicochemical properties of 2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide, such as its solubility, stability, and bioavailability, have been extensively studied. These properties are crucial for optimizing the compound's performance in both preclinical and clinical settings. For example, its high solubility in polar solvents and moderate stability under physiological conditions make it an attractive candidate for formulation into various dosage forms.
Clinical trials involving 2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable pharmacokinetic profile. These findings provide a strong foundation for advancing the compound into later stages of clinical development.
In conclusion, 2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide (CAS No. 1353976-14-3) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it a valuable candidate for further investigation and potential therapeutic use. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the development of innovative treatments for various diseases.
1353976-14-3 (2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)